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Compound of Interest

Compound Name: (2S)-2-(Methylamino)propan-1-OL

Cat. No.: B1601013 Get Quote

Essential Safety and Handling Guide for (2S)-2-
(Methylamino)propan-1-OL
For Immediate Reference by Laboratory Professionals

This guide provides critical safety and logistical information for the handling and disposal of

(2S)-2-(Methylamino)propan-1-OL (CAS No. 40916-73-2). Adherence to these procedures is

essential for ensuring a safe laboratory environment. This substance is known to cause severe

skin burns and eye damage, may cause respiratory irritation, and is a combustible liquid.

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling (2S)-2-
(Methylamino)propan-1-OL:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1601013?utm_src=pdf-interest
https://www.benchchem.com/product/b1601013?utm_src=pdf-body
https://www.benchchem.com/product/b1601013?utm_src=pdf-body
https://www.benchchem.com/product/b1601013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1601013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Specific Requirements

Eye and Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US) standards. A face shield should also be

used.[1][2]

Hand Protection
Chemical-resistant, impervious gloves must be

worn. Inspect gloves prior to use.[2][3]

Body Protection

Wear a lab coat, and for larger quantities or

where splashing is possible, use fire/flame

resistant and impervious clothing.[2][3]

Respiratory Protection

Use only in a well-ventilated area, preferably

under a chemical fume hood.[1] If exposure

limits are exceeded or irritation is experienced, a

full-face respirator with appropriate cartridges

should be used.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Ensure a calibrated eye wash station and safety shower are readily accessible.

Work in a well-ventilated area, such as a certified chemical fume hood.[1]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4]

Have a chemical spill kit readily available.

2. Handling the Chemical:

Avoid all personal contact, including inhalation of vapors or mists.

Do not breathe dust, fume, gas, mist, vapors, or spray.[5]
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Wash hands thoroughly after handling.[5]

When handling, do not eat, drink, or smoke.[3]

Use non-sparking tools to prevent ignition.[2]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Store away from incompatible materials such as strong oxidizing agents, acids, and metals.

The recommended storage temperature is typically between 0-8°C.[5]

Quantitative Data
No specific occupational exposure limits (OELs) have been established for (2S)-2-
(Methylamino)propan-1-OL. Therefore, exposure should be minimized to the lowest

achievable level.

Parameter Value

Occupational Exposure Limits Not established.

Disposal Plan
1. Waste Collection:

Collect waste material in a suitable, labeled, and closed container.

Do not mix with other waste.

Handle uncleaned containers as you would the product itself.[6]

2. Disposal Method:

Dispose of contents and container to an approved waste disposal plant in accordance with

local, state, and federal regulations.[1]
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This may involve incineration in a licensed facility or burial in a specifically licensed landfill

for chemical waste.

Do not allow the chemical to enter drains or sewer systems.[3]

3. Contaminated Packaging:

Contaminated packaging should be treated as hazardous waste.

Containers can be triple-rinsed (or equivalent) and offered for recycling or reconditioning

where permitted.[3]

Emergency Procedures
First Aid Measures:

If Inhaled: Move the person into fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek immediate medical attention.[3][7]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with

plenty of water for at least 15 minutes. Seek immediate medical attention.[3][6]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing for at least 15 minutes. Immediately call a

poison center or doctor.[1][3]

If Swallowed: Rinse mouth with water. Do NOT induce vomiting. Never give anything by

mouth to an unconscious person. Call a doctor or poison control center immediately.[3]

Spill Response:

Minor Spill:

Alert others in the area.

Wear appropriate PPE.

Contain the spill using inert absorbent material (e.g., sand, vermiculite).
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Collect the absorbed material using non-sparking tools and place it in a sealed container

for disposal.[4]

Clean the spill area with a suitable decontaminant.

Major Spill:

Evacuate the area immediately.

Alert emergency services and your institution's environmental health and safety

department.

Isolate the area and prevent entry.

Ensure the area is well-ventilated, if safe to do so.

Workflow for Safe Handling and Disposal
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Workflow for (2S)-2-(Methylamino)propan-1-OL

Preparation
- Assess Risks

- Verify Emergency Equipment
- Gather PPE

Handling
- Use Fume Hood
- Wear Full PPE

- Avoid Contact & Inhalation

Proceed with caution

Storage
- Tightly Closed Container
- Cool, Dry, Ventilated Area
- Away from Incompatibles

After use

Disposal
- Collect in Labeled Container

- Follow Regulations
- Use Licensed Waste Service

For waste

Spill / Emergency
- Evacuate (if major)

- Alert Others
- Use Spill Kit & PPE

If spill occurs

Collect spill debris

First Aid
- Remove from Exposure

- Flush Skin/Eyes
- Seek Medical Attention

If exposure occurs

Click to download full resolution via product page

Caption: Safe handling and disposal workflow for (2S)-2-(Methylamino)propan-1-OL.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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